Cas no 3534-81-4 (4-chloro-2-[[(2-hydroxy-3-methylphenyl)methyl-methylamino]methyl]-6-methylphenol)

• Product Name: 4-chloro-2-[[(2-hydroxy-3-methylphenyl)methyl-methylamino]methyl]-6-methylphenol
• CAS No: 3534-81-4
• MF: C₁₇H₂₀ClNO₂
• MW: 305.799203872681
• CID: 1469995
• PubChem ID: 257445
• Update Time: 2025-06-09

4-chloro-2-[[(2-hydroxy-3-methylphenyl)methyl-methylamino]methyl]-6-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-[[(2-hydroxy-3-methylphenyl)methyl-methylamino]methyl]-6-methylphenol
• AC1L5WSB
• CTK4H4330
• N-(5-Chlor-2-hydroxy-3-methyl-benzyl)-N-(2-hydroxy-3-methyl-benzyl)-methylamin
• 4-chloro-2-(((2-hydroxy-3-methylbenzyl)(methyl)amino)methyl)-6-methylphenol
• 4-chloro-2-{[(2-hydroxy-3-methylbenzyl)(methyl)amino]methyl}-6-methylphenol
• AG-J-86244
• N-(2-Hydroxy-3-methyl-benzyl)-N-(5-chlor-2-hydroxy-3-methyl-benzyl)-methylamin
• NSC85466
• AR-1G1545
• AC1Q3LQN
• AC1L5WSB; CTK4H4330; N-(5-Chlor-2-hydroxy-3-methyl-benzyl)-N-(2-hydroxy-3-methyl-benzyl)-methylamin; 4-chloro-2-(((2-hydroxy-3-methylbenzyl)(methyl)amino)methyl)-6-methylphenol; 4-chloro-2-{[(2-hydroxy-3-methylbenzyl)(methyl)amino]methyl}-6-methylphenol; AG-J-86244; N-(2-Hydroxy-3-methyl-benzyl)-N-(5-chlor-2-hydroxy-3-methyl-benzyl)-methylamin; NSC85466; AR-1G1545; AC1Q3LQN;
• NSC-85466
• EN300-19361980
• DTXSID70292773
• 3534-81-4
• 4-Chloro-2-({[(2-hydroxy-3-methylphenyl)methyl](methyl)amino}methyl)-6-methylphenol

• Inchi： 1S/C17H20ClNO2/c1-11-5-4-6-13(16(11)20)9-19(3)10-14-8-15(18)7-12(2)17(14)21/h4-8,20-21H,9-10H2,1-3H3
• InChI Key： SEQPALHQCJBUCE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=C(C=1)CN(C)CC1C=CC=C(C)C=1O)O

Computed Properties

• Exact Mass: 305.1184
• Monoisotopic Mass: 305.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7
• LogP: 4.00000

Additional information on 4-chloro-2-[[(2-hydroxy-3-methylphenyl)methyl-methylamino]methyl]-6-methylphenol

Introduction to 4-Chloro-2-[[(2-Hydroxy-3-Methylphenyl)methyl-Methylamino]Methyl]-6-Methylphenol (CAS No. 3534-81-4)

4-Chloro-2-[[(2-Hydroxy-3-methylphenyl)methyl-methylamino]methyl]-6-methylphenol, also known by its CAS number 3534-81-4, is a complex organic compound with a diverse range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a chloro-substituted phenol ring and a methylated amino group. The intricate arrangement of these functional groups imparts specific chemical and biological properties that make it a subject of interest in various research areas.

The molecular formula of 4-chloro-2-[[(2-hydroxy-3-methylphenyl)methyl-methylamino]methyl]-6-methylphenol is C₁₆H₁₉ClNO₂, and its molecular weight is approximately 298.78 g/mol. The compound's structure features a central phenol ring with a chlorine atom at the 4-position, a methyl group at the 6-position, and a complex substituent at the 2-position. This substituent includes a hydroxy group, a methyl group, and an amino group, all attached to a benzyl moiety.

In recent years, significant advancements have been made in understanding the biological activities and potential applications of 4-chloro-2-[[(2-hydroxy-3-methylphenyl)methyl-methylamino]methyl]-6-methylphenol. One of the key areas of research has been its role as an antioxidant. Studies have shown that this compound exhibits potent antioxidant properties, which can help protect cells from oxidative stress and damage caused by free radicals. This makes it a promising candidate for use in the development of anti-aging products and treatments for various oxidative stress-related conditions.

Beyond its antioxidant properties, 4-chloro-2-[[(2-hydroxy-3-methylphenyl)methyl-methylamino]methyl]-6-methylphenol has also been investigated for its potential as an anti-inflammatory agent. Inflammatory responses are involved in numerous diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Research has indicated that this compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines and enzymes such as COX-2 and iNOS. These findings suggest that it could be developed into therapeutic agents for managing inflammatory conditions.

The pharmacological profile of 4-chloro-2-[[(2-hydroxy-3-methylphenyl)methyl-methylamino]methyl]-6-methylphenol has also been explored in the context of neuroprotection. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neuronal function. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and promote neurogenesis, making it a potential candidate for neuroprotective therapies.

In addition to its therapeutic potential, 4-chloro-2-[[(2-hydroxy-3-methylphenyl)methyl-methylamino]methyl]-6-methylphenol has been studied for its effects on cellular signaling pathways. It has been shown to interact with various receptors and enzymes involved in cell signaling, including G-protein coupled receptors (GPCRs) and protein kinases. These interactions can modulate cellular processes such as proliferation, differentiation, and apoptosis, which are crucial for maintaining tissue homeostasis.

The synthesis of 4-chloro-2-[[(2-hydroxy-3-methylphenyl)methyl-methylamino]methyl]-6-methylphenol involves several steps and requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate aryl halides with substituted benzylamines followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on both laboratory and industrial scales.

To further enhance its utility in pharmaceutical applications, researchers have also explored the formulation of 4-chloro-2-[[(2-hydroxy-3-methylphenyl)methyl-methylamino]methyl]-6-methylphenol. Various delivery systems, such as nanoparticles, liposomes, and hydrogels, have been developed to improve its bioavailability and target specificity. These formulations can enhance the therapeutic efficacy while minimizing side effects, making them valuable tools in drug development.

In conclusion, 4-chloro-2-[[(2-hydroxy-3-methy lphenyl)meth yl-me thyla mi no]meth yl]-6-me thylphe nol (CAS No. 3534-81-4) is a multifaceted compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure confers specific biological activities that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.